![molecular formula C15H17N3O2 B2987319 2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide CAS No. 941992-12-7](/img/structure/B2987319.png)
2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide, also known as TPCA-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TPCA-1 belongs to the class of pyridazinone derivatives and has been shown to exhibit anti-inflammatory and anti-tumor activities.
Mechanism of Action
2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide exerts its effects by inhibiting the activity of the IKKβ kinase, which is responsible for activating NF-κB. By blocking this pathway, this compound prevents the activation of genes involved in inflammation and cell survival, leading to reduced inflammation and increased cell death in cancer cells.
Biochemical and physiological effects:
In addition to its anti-inflammatory and anti-tumor activities, this compound has been shown to have other biochemical and physiological effects. It has been found to inhibit the production of nitric oxide and prostaglandin E2, both of which are involved in inflammation. This compound has also been shown to decrease the expression of matrix metalloproteinases, which are enzymes involved in tissue remodeling and cancer metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide in lab experiments is its high potency and specificity for IKKβ kinase inhibition, making it a useful tool for studying the NF-κB pathway. However, this compound has been found to be unstable in aqueous solutions, which may limit its use in certain experimental settings. Additionally, this compound has been shown to have some off-target effects, which may need to be taken into consideration when interpreting experimental results.
Future Directions
There are several potential future directions for research on 2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide. One area of interest is the development of this compound analogs with improved stability and selectivity. Additionally, further studies are needed to fully understand the mechanisms underlying this compound's anti-inflammatory and anti-tumor activities. This compound may also have potential applications in other diseases, such as neurodegenerative disorders and viral infections. Finally, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide involves the reaction between 2,4,5-trimethylphenylhydrazine and 2-bromoacetylpyridine, followed by cyclization and acetylation. The final product is obtained through purification and isolation processes, resulting in a white crystalline powder.
Scientific Research Applications
2-[6-Oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide has been extensively studied for its potential use in treating various diseases, including cancer and inflammatory disorders. It has been shown to inhibit the activity of the transcription factor nuclear factor-kappa B (NF-κB), which plays a crucial role in regulating the immune response and cell survival. This compound has been found to suppress the proliferation of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to reduce inflammation in animal models of rheumatoid arthritis and sepsis.
properties
IUPAC Name |
2-[6-oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-9-6-11(3)12(7-10(9)2)13-4-5-15(20)18(17-13)8-14(16)19/h4-7H,8H2,1-3H3,(H2,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHGKFNHUGAFRFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C2=NN(C(=O)C=C2)CC(=O)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.